Cas no 2227881-05-0 ((2S)-4-(4-methylthiophen-3-yl)butan-2-ol)

(2S)-4-(4-methylthiophen-3-yl)butan-2-ol structure
2227881-05-0 structure
Product Name:(2S)-4-(4-methylthiophen-3-yl)butan-2-ol
CAS No:2227881-05-0
MF:C9H14OS
MW:170.271861553192
CID:5785700
PubChem ID:165662325
Update Time:2023-12-26

(2S)-4-(4-methylthiophen-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1747535
    • (2S)-4-(4-methylthiophen-3-yl)butan-2-ol
    • 2227881-05-0
    • Inchi： 1S/C9H14OS/c1-7-5-11-6-9(7)4-3-8(2)10/h5-6,8,10H,3-4H2,1-2H3/t8-/m0/s1
    • InChI Key： YYZPTHQOORVARW-QMMMGPOBSA-N
    • SMILES： S1C=C(C)C(=C1)CC[C@H](C)O

Computed Properties

  • Exact Mass: 170.07653624g/mol
  • Monoisotopic Mass: 170.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.5Ų

(2S)-4-(4-methylthiophen-3-yl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1747535-0.05g
(2S)-4-(4-methylthiophen-3-yl)butan-2-ol
 2227881-05-0
0.05g
 $1764.0 2023-09-20
Enamine
EN300-1747535-0.1g
(2S)-4-(4-methylthiophen-3-yl)butan-2-ol
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Enamine
EN300-1747535-0.25g
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 $1933.0 2023-09-20
Enamine
EN300-1747535-0.5g
(2S)-4-(4-methylthiophen-3-yl)butan-2-ol
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0.5g
 $2017.0 2023-09-20
Enamine
EN300-1747535-1.0g
(2S)-4-(4-methylthiophen-3-yl)butan-2-ol
 2227881-05-0
1g
 $2101.0 2023-06-03
Enamine
EN300-1747535-2.5g
(2S)-4-(4-methylthiophen-3-yl)butan-2-ol
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Enamine
EN300-1747535-5.0g
(2S)-4-(4-methylthiophen-3-yl)butan-2-ol
 2227881-05-0
5g
 $6092.0 2023-06-03
Enamine
EN300-1747535-10.0g
(2S)-4-(4-methylthiophen-3-yl)butan-2-ol
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 $9032.0 2023-06-03
Enamine
EN300-1747535-1g
(2S)-4-(4-methylthiophen-3-yl)butan-2-ol
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 $2101.0 2023-09-20
Enamine
EN300-1747535-5g
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 $6092.0 2023-09-20

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